![molecular formula C20H14Cl2N2OS B2552655 1-(4-Chlorobenzyl)-6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile CAS No. 478042-88-5](/img/structure/B2552655.png)
1-(4-Chlorobenzyl)-6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
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Description
The compound 1-(4-Chlorobenzyl)-6-(4-chlorophenyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is a chemical of interest in the field of medicinal chemistry due to its potential as a chemotherapeutic agent. While the provided papers do not directly discuss this exact compound, they provide insights into similar compounds that can help infer some of the properties and reactions of the compound .
Synthesis Analysis
The synthesis of related chlorinated pyridinecarbonitriles has been reported, where chlorination of 1,2-dihydro-4-hydroxy-6-methyl-2-oxo-3-pyridinecarbonitrile with a mixture of POCl3 and PCl5 in CHCl3 yielded 4-chloro-1,2-dihydro-6-methyl-2-oxo-3-pyridinecarbonitrile in good yield . This suggests that similar chlorination methods could potentially be applied to synthesize the compound of interest, with the appropriate chlorobenzyl and chlorophenyl substituents.
Molecular Structure Analysis
Spectroscopic techniques such as FT-IR and FT-Raman have been utilized to investigate the molecular structure of a related compound, 2-[(4-chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-(phenylsulfanyl)-pyrimidine-5-carbonitrile . The equilibrium geometry and vibrational wave numbers were computed using density functional theory, which could be similarly applied to the compound of interest to predict its molecular structure and vibrational properties.
Chemical Reactions Analysis
The reactivity of the chlorinated pyridinecarbonitrile was demonstrated through its reactions with alkyl- and arylamines to yield corresponding 4-alkylamino- and 4-arylamino-3-pyridinecarbonitriles . This indicates that the compound of interest may also undergo reactions with amines, potentially leading to a variety of derivatives with different biological activities.
Physical and Chemical Properties Analysis
The related compound's stability from hyperconjugative interactions and charge delocalization was analyzed using Natural Bond Orbital (NBO) analysis . The molecular electrostatic potential (MEP) analysis revealed the distribution of negative and positive charges across the molecule, which is crucial for understanding the interaction of the compound with biological targets. The nonlinear optical behavior and potential energy scans provided insights into the electronic properties and preferred conformations of the molecule . These analyses could be indicative of the properties of the compound of interest, suggesting it may have similar electronic characteristics and conformational preferences.
Potential Applications and Case Studies
Molecular docking studies of the related compound suggested inhibitory activity against GPb, indicating potential anti-diabetic properties . Although no direct case studies were provided for the compound of interest, the methods and results from the related compound suggest that it could also be evaluated for its inhibitory activity against relevant biological targets, potentially contributing to the development of new chemotherapeutic agents.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Methods : This compound is synthesized effectively through reactions involving 2-aroyl-3,3-bis(alkylsulfanyl)acrylaldehydes and cyanoacetamide under different conditions, contributing to the development of 2-pyridone derivatives (Mathews et al., 2008).
Reactivity and Derivative Synthesis : Various reactions have been studied to create new derivatives of pyridine and fused pyridine compounds, demonstrating the versatility and reactivity of these compounds (Al-Issa, 2012).
Structural and Optical Characteristics : Research on pyridine derivatives like 6-(2-chlorophenyl)-2,3-dihydro-1-methyl-3-oxo-2-phenyl-1H-pyrazolo[4,3-b]pyridine-5-carbonitrile has revealed insights into their structural, thermal, optical, and diode characteristics, important for potential applications in material science (Zedan et al., 2020).
Crystal Structure Analysis : The study of compounds like 6-(4-chlorophenyl)-5-formyl-4-methylsulfanyl-2-oxo-1,2-dihydropyridine-3-carbonitrile offers insight into the molecular and crystal structure, aiding in the understanding of how these structures influence properties and potential applications (Joy et al., 2018).
Antimicrobial Activity : Some studies have explored the antifungal activity of novel polyheterocyclic compounds containing these structures, suggesting potential use in developing new antimicrobial agents (Ibrahim et al., 2008).
Applications in Material Science
- Spin-Crossover and Crystallographic Phase Changes : Research into iron(II) complexes of related ligands shows a subtle interplay between spin-crossover and crystallographic phase changes, important for applications in materials science and molecular electronics (Cook et al., 2015).
properties
IUPAC Name |
6-(4-chlorophenyl)-1-[(4-chlorophenyl)methyl]-4-methylsulfanyl-2-oxopyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14Cl2N2OS/c1-26-19-10-18(14-4-8-16(22)9-5-14)24(20(25)17(19)11-23)12-13-2-6-15(21)7-3-13/h2-10H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRHVROALAANMDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C(=O)N(C(=C1)C2=CC=C(C=C2)Cl)CC3=CC=C(C=C3)Cl)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14Cl2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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